Cas no 2138352-42-6 (2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester)

• Product Name: 2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester
• CAS No: 2138352-42-6
• MF: C₁₂H₂₀ClNO₄
• MW: 277.74450302124
• CID: 5261106
• Update Time: 2025-10-30

2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester

• Inchi： 1S/C12H20ClNO4/c1-12(2,3)18-11(16)14-6-4-5-9(14)7-10(15)17-8-13/h9H,4-8H2,1-3H3
• InChI Key： JESCCNBIDQEQGW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1CC(OCCl)=O

Additional information on 2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester

Comprehensive Overview of 2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester (CAS No. 2138352-42-6)

The compound 2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester (CAS No. 2138352-42-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a pyrrolidine core and a chloromethyl ester group, makes it a versatile building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling reactions and as a precursor for Boc-protected amino acid derivatives.

In recent years, the demand for custom synthesis intermediates like 2138352-42-6 has surged, driven by advancements in drug discovery and the growing need for high-purity reagents. The compound's Boc-protecting group is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely discussed in forums and academic circles. Users often inquire about its stability, solubility in organic solvents, and compatibility with common coupling reagents such as HBTU or DCC.

From an SEO perspective, trending queries related to this compound include "Boc-protected pyrrolidine derivatives," "chloromethyl ester applications," and "CAS 2138352-42-6 supplier." These keywords reflect the compound's relevance in medicinal chemistry and process optimization. Analytical data, such as NMR spectra and HPLC purity reports, are also highly sought after, underscoring the importance of transparency in chemical sourcing.

The synthesis of 2-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester typically involves multi-step reactions, including carboxyl group activation and esterification. Its chloromethyl moiety enables further functionalization, making it a key player in the design of targeted drug delivery systems—a hot topic in bioconjugation research. Discussions on platforms like ResearchGate often highlight its utility in creating prodrugs or antibody-drug conjugates (ADCs).

Environmental and safety considerations are another critical aspect. While the compound is not classified as hazardous under standard regulations, proper handling protocols for reactive esters are frequently addressed in safety datasheets. Users searching for "green chemistry alternatives" or "scalable synthetic routes" for 2138352-42-6 demonstrate the industry's shift toward sustainable practices.

In conclusion, CAS No. 2138352-42-6 exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from peptide therapeutics to material science, aligning with broader trends like personalized medicine and biodegradable polymers. As research evolves, this compound will likely remain a focal point for both academic and industrial chemists.